Cas no 189102-86-1 (2-Bromo-4-dodecylthiophene)

• Product Name: 2-Bromo-4-dodecylthiophene
• CAS No: 189102-86-1
• MF: C₁₆H₂₇BrS
• MW: 331.354583024979
• CID: 2786228
• Update Time: 2023-08-07

2-Bromo-4-dodecylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-DODECYLTHIOPHENE
• 2-Bromo-4-dodecylthiophene

• Inchi： 1S/C16H27BrS/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-16(17)18-14-15/h13-14H,2-12H2,1H3
• InChI Key： PAORRKMWCRYIMG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 330.10168 g/mol
• Monoisotopic Mass: 330.10168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.4
• XLogP3: 8.8
• Topological Polar Surface Area: 28.2